Cas no 467456-99-1 (Ethanone, 1-(2-amino-4-chloro-3-fluorophenyl)-2-chloro-)

• Product Name: Ethanone, 1-(2-amino-4-chloro-3-fluorophenyl)-2-chloro-
• CAS No: 467456-99-1
• MF: C₈H₆Cl₂FNO
• MW: 222.043743610382
• CID: 2182943
• PubChem ID: 45118021
• Update Time: 2025-04-21

Ethanone, 1-(2-amino-4-chloro-3-fluorophenyl)-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2-amino-4-chloro-3-fluorophenyl)-2-chloro-
• 1-(2-amino-4-chloro-3-fluorophenyl)-2-chloroethanone
• JMTRCMUHKAGCTI-UHFFFAOYSA-N
• SCHEMBL16614214
• 1-(2-amino-4-chloro-3-fluorophenyl)-2-chloroethan-1-one
• 467456-99-1
• DB-275959

• Inchi： 1S/C8H6Cl2FNO/c9-3-6(13)4-1-2-5(10)7(11)8(4)12/h1-2H,3,12H2
• InChI Key： JMTRCMUHKAGCTI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(CCl)=O)=C(C=1F)N

Computed Properties

• Exact Mass: 220.9810474Da
• Monoisotopic Mass: 220.9810474Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.1Ų